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Compound of Interest

Compound Name: 2-Propylcyclopentanone

Cat. No.: B073189

Essential Safety and Handling Guide for 2-
Propylcyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Propylcyclopentanone in a laboratory setting. Adherence to
these guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Immediate Safety and Hazard Information

2-Propylcyclopentanone is a flammable liquid and an irritant.[1] It is essential to handle this
chemical with care, utilizing appropriate personal protective equipment (PPE) and working in a
well-ventilated area.

Key Hazards:

o Flammable Liquid: Poses a fire hazard when exposed to heat, sparks, or open flames.[1]
» Skin and Eye Irritant: Can cause skin and serious eye irritation.[1]

e Respiratory Irritant: May cause respiratory irritation.[1]

Quantitative Data for 2-Propylcyclopentanone
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The following table summarizes the available quantitative data for 2-Propylcyclopentanone. It
is important to note that some safety-critical data, such as occupational exposure limits and
explosive limits, are not readily available in published safety data sheets.

Property Value Source

Molecular Formula CsH140 PubChem[1]

Molecular Weight 126.20 g/mol PubChem[1]

Boiling Point 182°C at 760 mmHg Echemi[2]

Flash Point 56.9°C Echemi, LookChem][2][3]
Melting Point -68.3°C LookChem[3]

Density 0.9017 g/cm?3 LookChem([3]
Occupational Exposure Limits Data not available Echemi[2]

Auto-ignition Temperature Data not available Echemi[2]

Lower/Upper Explosion Limit Data not available Echemi[2]

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate PPE is mandatory when handling 2-
Propylcyclopentanone.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 (EU) or NIOSH
(US)).

To protect against splashes
and vapors that can cause

serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

To prevent skin contact and

irritation.

Skin and Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat.

To protect against skin contact

and in case of fire.[2]

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is

experienced.

To prevent respiratory tract

irritation from vapors.[2]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2-Propylcyclopentanone from preparation to post-

handling cleanup.

1. Pre-Handling Preparations:

o Work Area: All handling of 2-Propylcyclopentanone must be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and in good working order.

« Ignition Sources: Remove all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[2] Use non-sparking tools.[2]
» Spill Kit: Have a chemical spill kit rated for flammable liquids readily available.

2. Handling the Chemical:

« Don PPE: Put on all required personal protective equipment as detailed in the table above.
» Container Inspection: Before use, inspect the container for any signs of damage or leaks.
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» Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
avoid splashing. Grounding and bonding of containers may be necessary for larger
guantities to prevent static discharge.

o Keep Containers Closed: Keep the container tightly closed when not in use to minimize the
release of flammable vapors.[2]

3. Post-Handling Procedures:

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
solvent.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

o Storage: Store 2-Propylcyclopentanone in a tightly closed container in a dry, cool, and well-
ventilated area, away from incompatible materials.[2]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Propylcyclopentanone and its contaminated materials is critical to
prevent environmental contamination and ensure safety.

1. Waste Collection:

o Designated Container: Collect all 2-Propylcyclopentanone waste (including contaminated
consumables like pipette tips and wipes) in a dedicated, clearly labeled, and chemically
compatible waste container.

e Segregation: Do not mix 2-Propylcyclopentanone waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
department.

2. Waste Labeling:

o Hazardous Waste Label: Affix a hazardous waste label to the container immediately upon
starting waste collection.

o Contents: Clearly write the full chemical name, "2-Propylcyclopentanone,” and indicate that
it is a "Flammable Liquid" and an "lrritant.”

3. Waste Storage:
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e Secure Location: Store the waste container in a designated satellite accumulation area that
is secure and away from ignition sources.

o Closed Container: Keep the waste container tightly sealed at all times, except when adding
waste.

4. Final Disposal:

o Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal company.

e Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous
waste disposal are followed. Do not pour 2-Propylcyclopentanone down the drain.

Workflow for Handling and Disposal of 2-
Propylcyclopentanone
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Workflow for Handling and Disposal of 2-Propylcyclopentanone

1. Pre-Handling
- Work in fume hood
- Check safety equipment
- Remove ignition sources

2. Handling
- Don appropriate PPE
- Inspect & dispense carefully
- Keep container closed

3. Post-Handling
- Decontaminate area
- Wash hands
- Store properly

4. Waste Collection
- Use designated container
- Segregate from other waste

5. Waste Labeling
- Affix hazardous waste label
- Clearly identify contents & hazards

6. Waste Storage
- Secure satellite area
- Keep container sealed

7. Final Disposal
- Contact EHS or licensed disposer
- Follow all regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Propylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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